Cas no 1249118-41-9 (4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane)

4-{1-(Bromomethyl)-3-methylcyclohexyloxy}oxane is a brominated cyclohexyl ether derivative with potential utility as an intermediate in organic synthesis. Its structure features a bromomethyl group and a methyl substituent on the cyclohexyl ring, coupled with an oxane (tetrahydropyran) moiety, offering versatility in further functionalization. The bromomethyl group enhances reactivity for nucleophilic substitution reactions, while the oxane ring provides steric and electronic modulation. This compound may be of interest in pharmaceutical or materials chemistry for constructing complex molecular architectures. Careful handling is advised due to the reactive bromomethyl functionality. Its stability and solubility profile should be evaluated for specific synthetic applications.
4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane structure
1249118-41-9 structure
Product Name:4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane
CAS No:1249118-41-9
MF:C13H23BrO2
MW:291.22452378273
CID:6329410
PubChem ID:62110933
Update Time:2025-10-29

4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane Chemical and Physical Properties

Names and Identifiers

    • 4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane
    • EN300-1134031
    • 1249118-41-9
    • 4-{[1-(bromomethyl)-3-methylcyclohexyl]oxy}oxane
    • AKOS011390607
    • Inchi: 1S/C13H23BrO2/c1-11-3-2-6-13(9-11,10-14)16-12-4-7-15-8-5-12/h11-12H,2-10H2,1H3
    • InChI Key: SEPWFWCVGOTXJF-UHFFFAOYSA-N
    • SMILES: BrCC1(CCCC(C)C1)OC1CCOCC1

Computed Properties

  • Exact Mass: 290.08814g/mol
  • Monoisotopic Mass: 290.08814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 18.5Ų

4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane Pricemore >>

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Additional information on 4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane

Comprehensive Overview of 4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane (CAS No. 1249118-41-9)

4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane, with the CAS No. 1249118-41-9, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique bromomethyl and cyclohexyloxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which combines a cyclohexyl ring with an oxane moiety, makes it particularly valuable for applications requiring precise stereochemical control.

In recent years, the demand for high-purity intermediates like 4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane has surged, driven by advancements in drug discovery and material science. Researchers are increasingly exploring its potential in the development of targeted therapeutics, particularly in areas such as oncology and neurology. The compound's ability to act as a building block for more complex structures has made it a focal point in medicinal chemistry.

One of the most frequently asked questions about CAS No. 1249118-41-9 revolves around its synthetic pathways and reaction mechanisms. The compound is typically synthesized through a multi-step process involving bromination and etherification reactions, which require careful optimization to achieve high yields. Its stability under various conditions is another area of interest, as it impacts its storage and handling protocols. These topics are often searched in academic and industrial databases, reflecting the compound's relevance in contemporary research.

The physicochemical properties of 4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane also play a critical role in its applications. Its solubility in organic solvents, melting point, and reactivity are key parameters that influence its utility in synthetic workflows. For instance, its compatibility with Grignard reagents and palladium-catalyzed couplings has been extensively studied, making it a preferred choice for cross-coupling reactions.

From an SEO perspective, terms like "buy 4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane" and "CAS 1249118-41-9 supplier" are commonly searched, indicating a growing market for this compound. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to cater to diverse research needs. Additionally, discussions around its green chemistry potential—such as reducing waste in its synthesis—are gaining traction, aligning with global sustainability trends.

In conclusion, 4-{1-(bromomethyl)-3-methylcyclohexyloxy}oxane (CAS No. 1249118-41-9) represents a critical tool in modern chemical research. Its unique structural features and broad applicability make it indispensable for scientists working on innovative drug candidates and advanced materials. As research continues to evolve, this compound is poised to remain at the forefront of cutting-edge discoveries.

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